Cas no 51806-83-8 (2(3H)-Thiazolone,5-ethyl-4-methyl-)

• Product Name: 2(3H)-Thiazolone,5-ethyl-4-methyl-
• CAS No: 51806-83-8
• MF: C₆H₉NOS
• MW: 143.206760168076
• CID: 376453
• PubChem ID: 103975
• Update Time: 2025-04-19

2(3H)-Thiazolone,5-ethyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Thiazolone,5-ethyl-4-methyl-
• 5-ethyl-4-methyl-3H-1,3-thiazol-2-one
• 5-ethyl-4-methylthiazol-2(3H)-one
• 5-ethyl-4-methyl-1,3-thiazol-2(3H)-one
• DTXSID00199746
• UNII-4WCC3ARQ7P
• EINECS 257-435-6
• 51806-83-8
• AKOS020172677
• NS00032349
• 2(3h)-thiazolone, 5-ethyl-4-methyl-
• 2-Hydroxy-4-methyl-5-ethylthiazole
• 4WCC3ARQ7P

• Inchi： 1S/C6H9NOS/c1-3-5-4(2)7-6(8)9-5/h3H2,1-2H3,(H,7,8)
• InChI Key： SLOWPSHRECMDQM-UHFFFAOYSA-N
• SMILES： S1C(NC(C)=C1CC)=O

Computed Properties

• Exact Mass: 143.04057
• Monoisotopic Mass: 143.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.4
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 29.1